Cas no 342878-54-0 (1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester)

342878-54-0 structure
Product name:1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
- 1-Pyrrolidinecarboxylicacid,2-(1-methylethyl)-,methylester(9CI)
- Methyl 2-isopropylpyrrolidine-1-carboxylate
- SCHEMBL15912055
- 342878-54-0
- AKOS027405323
-
- Inchi: InChI=1S/C9H17NO2/c1-7(2)8-5-4-6-10(8)9(11)12-3/h7-8H,4-6H2,1-3H3
- InChI Key: RYNOXRNKTDTYSD-UHFFFAOYSA-N
- SMILES: COC(N1CCCC1C(C)C)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 2
Experimental Properties
- PSA: 29.54
1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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